N-(2,5-dimethoxyphenyl)-2-(2,6-dimethylphenoxy)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-(2,6-dimethylphenoxy)acetamide
• InChI: InChI=1S/C18H21NO4/c1-12-6-5-7-13(2)18(12)23-11-17(20)19-15-10-14(21-3)8-9-16(15)22-4/h5-10H,11H2,1-4H3,(H,19,20)
• InChI Key: XQFKILYYFSGWFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OCC(=O)NC2=C(C=CC(=C2)OC)OC
• Molecular Formula: C18H21NO4
• DSSTOX Substance ID: DTXSID80974795
• Molecular Weight: 315.4 g/mol
• CAS RN: 5938-36-3

Description

Synthesis Analysis

The synthesis of compounds similar to N-(2,5-dimethoxyphenyl)-2-(2,6-dimethylphenoxy)acetamide often involves complex reactions. For example, Pękala et al. (2011) described the synthesis of trans- and cis-2-(2,6-dimethylphenoxy)-N-(2-hydroxycyclohexyl)acetamides, showcasing techniques that could be adapted for our compound of interest. These methods typically involve multiple steps, including acetylation and the use of specific catalysts to achieve the desired molecular architecture (Pękala et al., 2011).

Molecular Structure Analysis

The molecular structure of compounds akin to N-(2,5-dimethoxyphenyl)-2-(2,6-dimethylphenoxy)acetamide has been extensively studied. Gowda et al. (2007) have provided insights into the molecular conformation of similar compounds, highlighting the importance of N—H⋯O hydrogen bonding in defining their structure. Such analyses are crucial for understanding the physical and chemical behavior of these compounds (Gowda et al., 2007).

Chemical Reactions and Properties

The reactivity and chemical properties of related compounds have been explored in various studies. For instance, Ding et al. (2006) investigated the chemical reactivity of N-(2,6-dimethylphenyl)-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]phenoxy}acetamide, providing a potential framework for understanding how N-(2,5-dimethoxyphenyl)-2-(2,6-dimethylphenoxy)acetamide might behave under similar conditions (Ding et al., 2006).

Scientific Research Applications

Environmental Chemistry Applications

The development of sensitive detection methods for environmental pollutants is a significant application. One study highlights the use of a related fluorescent probe for the trace measurement of carbonyl compounds (aldehydes and ketones) in water samples, demonstrating its utility in environmental monitoring and potential for improving sensitivity methods for detecting various compounds in environmental water samples (Houdier, Perrier, Defrancq, & Legrand, 2000).

Pharmacological Applications

Research into the anticonvulsant activity of related compounds, such as trans- and cis-2-(2,6-dimethylphenoxy)-N-(2- or 4-hydroxycyclohexyl)acetamides, contributes to the development of new therapeutic agents for epilepsy. These compounds have been investigated for their efficacy in animal models, providing insights into their potential as anticonvulsant drugs (Pękala, Waszkielewicz, Szneler, Walczak, & Marona, 2011).

Organic Chemistry and Chemical Synthesis

The synthesis and characterization of compounds for various applications, including potential pesticides and materials chemistry, are crucial areas of research. Studies on the synthesis, structural analysis, and application of derivatives of N-(2,6-dimethylphenyl)-2-(2,6-dimethylphenoxy)acetamide provide valuable information for the development of new chemical entities with potential applications in agriculture and materials science. For instance, the characterization of N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide as potential pesticides highlights the role of chemical synthesis in developing new agrochemicals (Olszewska, Tarasiuk, & Pikus, 2011).